Cas no 4726-96-9 (H-Ser(Bzl)-OH)

• Product Name: H-Ser(Bzl)-OH
• CAS No: 4726-96-9
• MF: C₁₀H₁₃NO₃
• MW: 195.215122938156
• MDL: MFCD00065937
• CID: 85135
• PubChem ID: 78457
• Update Time: 2025-06-29

H-Ser(Bzl)-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-(benzyloxy)propanoic acid
• O-Benzyl-L-serine
• H-Ser(Bzl)-OH
• (2S)-2-amino-3-phenylmethoxypropanoic acid
• 3-(Benzyloxy)-L-alanine
• L-O-Benzylserine
• O-(Phenylmethyl)-L-serine
• benzylserine
• EINECS 225-220-6
• (2S)-2-ammonio-3-phenylmethoxypropanoate
• Q27075100
• (2S)-2-amino-3-(benzyloxy)propanoic acid
• O-benzyl-(S)-serine
• AM82233
• GTPL4500
• (2S)-2-Amino-3-benzyloxypropanoic acid
• Racemic O-(phenylmethyl)serine
• HY-W008308
• (2S)-2-amino-3-benzoxy-propionic acid
• CS-W008308
• DTXSID20884107
• (S)-2-Amino-3-benzyloxypropionic acid
• o-Benzylserine
• CHEBI:193485
• Serine(BZL)-OH
• AKOS015924169
• Benzyl ester of L-Serine
• AS-17991
• NS00081210
• L-Serine, O-(phenylmethyl)-
• o-Benzylserine #
• Serine, O-(phenylmethyl)-
• Z-O-benzyl-L-serine
• MFCD00065937
• o-phenylmethyl-l-serine
• O-Benzyl-L-serine, >=99.0% (NT)
• (2S)-2-azanyl-3-phenylmethoxy-propanoic acid
• M06132
• AMY22660
• SCHEMBL185608
• O-benzyl-(L)-serine
• J-300251
• 4726-96-9
• B0861
• (S)-2-Amino-3-benzyloxy-propionic acid
• EN300-127719
• (2S)-2-amino-3-(phenylmethoxy)propanoic acid
• 30916-68-8
• DTXCID501023577

• MDL： MFCD00065937
• Inchi： 1S/C10H13NO3/c11-9(10(12)13)7-14-6-8-4-2-1-3-5-8/h1-5,9H,6-7,11H2,(H,12,13)/t9-/m0/s1
• InChI Key： IDGQXGPQOGUGIX-VIFPVBQESA-N
• SMILES： O(CC1C=CC=CC=1)C[C@@H](C(=O)O)N
• BRN： 2114846

Computed Properties

• Exact Mass: 195.09000
• Monoisotopic Mass: 195.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2
• Topological Polar Surface Area: 72.6A^2

Experimental Properties

• Color/Form: Powder
• Density: 1.217
• Melting Point: ~227 °C (dec.)
• Boiling Point: 359 ºC
• Flash Point: 171 ºC
• Refractive Index: 7.3 ° (C=2, 1mol/L HCl)
• PSA: 72.55000
• LogP: 1.31540
• Solubility: Not determined
• Optical Activity: [α]20/D +21±2°, c = 2% in acetic acid: water (4:1) (+ 1 Eq HCl)

H-Ser(Bzl)-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• TSCA：Yes
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature(BD20935)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on H-Ser(Bzl)-OH

H-Ser(Bzl)-OH: A Comprehensive Overview

CAS No. 4726-96-9, commonly referred to as H-Ser(Bzl)-OH, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, which stands for hydroxy-Serinyl benzyl ester, has garnered attention due to its unique chemical properties and potential applications in drug development and biotechnology. Recent studies have highlighted its role in various biological systems, making it a focal point for researchers worldwide.

The chemical structure of H-Ser(Bzl)-OH consists of a serine residue with a hydroxyl group attached to the alpha carbon, along with a benzyl ester group. This configuration imparts the compound with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological systems. The benzyl group, in particular, plays a significant role in stabilizing the molecule and enhancing its bioavailability.

Recent advancements in analytical techniques have allowed for a deeper understanding of the stereochemistry and reactivity of CAS No. 4726-96-9. Researchers have employed computational modeling to predict the compound's behavior in different environments, providing insights into its potential interactions with enzymes and receptors. These studies have been instrumental in identifying novel therapeutic targets for this compound.

In terms of applications, H-Ser(Bzl)-OH has shown promise in the development of peptide-based drugs. Its ability to act as a bioisostere for serine residues in peptide sequences has made it valuable in modifying drug candidates to improve their pharmacokinetic profiles. Additionally, recent research has explored its use as a building block in the synthesis of complex biomolecules, further expanding its utility in medicinal chemistry.

The synthesis of CAS No. 4726-96-9 involves a multi-step process that typically includes nucleophilic substitution reactions and esterification. Innovations in catalytic methods have led to more efficient and environmentally friendly production techniques, reducing the overall cost and improving scalability.

One of the most exciting developments involving H-Ser(Bzl)-OH is its role in enzyme inhibition studies. Recent experiments have demonstrated its ability to inhibit specific proteases, suggesting potential applications in treating conditions such as inflammation and cancer. These findings underscore the importance of continued research into this compound's biological effects.

In conclusion, CAS No. 4726-96-9, or H-Ser(Bzl)-OH, represents a versatile compound with diverse applications across multiple disciplines. As scientific understanding of its properties continues to grow, so too does its potential impact on fields ranging from drug discovery to biotechnology.